Cas no 58481-17-7 (methyl 2-(hydroxymethyl)pyridine-4-carboxylate)

methyl 2-(hydroxymethyl)pyridine-4-carboxylate Properties

Names and Identifiers

• 2-(hydroxymethyl)-4-Pyridinecarboxylic acid methyl ester
• Methyl 2-(hydroxymethyl)isonicotinate
• 2-(HYDROXYMETHYL)PYRIDINE-4-CARBOXYLIC ACID
• 2-Hydroxymethyl-isonicotinic acid methyl ester
• methyl 2-(hydroxymethyl)-4-pyridinecarboxylate
• methyl 2-(hydroxymethyl)pyridine-4-carboxylate
• 4-Pyridinecarboxylic acid, 2-(hydroxymethyl)-, methyl ester
• PBBNEARCAGHGCQ-UHFFFAOYSA-N
• BCP15559
• ST2419490
• Methyl 2-(hydroxymethyl)pyridine-4-carboxylate
• MFCD11848098
• DS-2218
• EN300-113678
• SCHEMBL348975
• Methyl2-(hydroxymethyl)isonicotinate
• Methyl 2-(hydroxymethyl)-4-pyridinecarboxylate
• AKOS016002549
• 2-HYDROXYMETHYL-ISONICOTINIC ACID METHYL ESTER
• CS-W006249
• DTXSID10534023
• SY043105
• 58481-17-7
• +Expand

• MDL： MFCD11848098
• InChIKey： PBBNEARCAGHGCQ-UHFFFAOYSA-N
• Inchi： 1S/C8H9NO3/c1-12-8(11)6-2-3-9-7(4-6)5-10/h2-4,10H,5H2,1H3
• SMILES： O(C([H])([H])[H])C(C1C([H])=C([H])N=C(C([H])([H])O[H])C=1[H])=O

Computed Properties

• Exact Mass: 167.058243149g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 167.058243149g/mol
• Heavy Atom Count: 12
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 59.4